1-[(4-Methylcyclohexyl)amino]propan-2-ol

• Molecular Formula: C10H21NO
• Molecular Weight: 171.28 g/mol
• IUPAC Name: 1-[(4-methylcyclohexyl)amino]propan-2-ol
• InChI: InChI=1S/C10H21NO/c1-8-3-5-10(6-4-8)11-7-9(2)12/h8-12H,3-7H2,1-2H3
• InChI Key: NLOWSQZDWNSIQK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)NCC(C)O

Description

1-[(4-Methylcyclohexyl)amino]propan-2-ol is a secondary amine derivative characterized by a propan-2-ol backbone substituted with a 4-methylcyclohexylamino group. However, commercial availability of this compound has been discontinued, limiting its current applications .

Preparation Methods

The synthesis of 1-[(4-Methylcyclohexyl)amino]propan-2-ol typically involves the reaction of 4-methylcyclohexylamine with propylene oxide under controlled conditions . The reaction is carried out in the presence of a suitable solvent, such as ethanol or methanol, and a catalyst, such as sodium hydroxide or potassium hydroxide. The reaction mixture is stirred at room temperature for several hours, followed by purification through distillation or recrystallization to obtain the desired product with high purity.

Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to maximize yield and minimize production costs .

Chemical Reactions Analysis

1-[(4-Methylcyclohexyl)amino]propan-2-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to form the corresponding amine using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The amino group can undergo nucleophilic substitution reactions with alkyl halides or acyl halides to form substituted amines or amides.

Common reagents and conditions used in these reactions include acidic or basic catalysts, appropriate solvents, and controlled temperatures to ensure the desired products are formed efficiently.

Scientific Research Applications

1-[(4-Methylcyclohexyl)amino]propan-2-ol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and enzyme interactions.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs for treating various diseases.

Industry: It is used in the production of specialty chemicals and materials, including polymers and surfactants.

Mechanism of Action

The mechanism of action of 1-[(4-Methylcyclohexyl)amino]propan-2-ol involves its interaction with specific molecular targets, such as enzymes or receptors, leading to changes in cellular processes. The compound’s hydroxyl and amino groups allow it to form hydrogen bonds and other interactions with target molecules, influencing their activity and function . Further research is needed to fully elucidate the pathways and molecular targets involved.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Propan-2-ol derivatives are widely studied for their pharmacological properties. Below is a detailed comparison of 1-[(4-Methylcyclohexyl)amino]propan-2-ol with structurally or functionally related compounds:

Adrenolytic Propan-2-ol Derivatives

• 1-(1H-Indol-4-yloxy)-3-{[2-(2-methoxyphenoxy)ethyl]amino}propan-2-ol Structure: Features an indole ring and methoxyphenoxyethyl group. Activity: Exhibits potent α1-adrenolytic activity, with enantiomers showing differential binding to adrenergic receptors. Pharmacological studies highlight its antiarrhythmic and hypotensive effects . Key Difference: The indole and methoxyphenoxy substituents enhance receptor specificity compared to the 4-methylcyclohexyl group in the target compound.

Anti-Inflammatory Diarylpropane Derivatives

• 1-(3′,4′-Dihydroxyphenyl)-3-(4″-methoxyphenyl)-propane (Compound 1) Structure: Contains two aromatic rings linked to a propane backbone. Activity: Demonstrates potent anti-inflammatory effects via NO inhibition (IC₅₀ = 4.00 μM in RAW264.7 cells), surpassing the positive control L-NMMA . Key Difference: The diarylpropane scaffold prioritizes anti-inflammatory mechanisms over the adrenolytic focus of amino-propan-2-ol derivatives.

Polarizing Agents for NMR

• TOTAPOL Structure: Biradical compound with two TEMPO moieties linked by 3-aminopropane-1,2-diol. Application: Used in dynamic nuclear polarization (DNP) for solid-state NMR, achieving significant signal enhancement (ε = ~175 at 6 mM concentration) . Key Difference: Functionalization for DNP contrasts with the pharmacological targeting of 1-[(4-Methylcyclohexyl)amino]propan-2-ol.

Beta-Blockers and Related Pharmaceuticals

• Nadolol Structure: (2RS)-1-[(1,1-Dimethylethyl)amino]-3-(naphthalen-1-yloxy)propan-2-ol. Activity: Non-selective β-adrenergic blocker used clinically for hypertension and angina. Its naphthyloxy group enhances β-receptor affinity .
• Bevantolol Hydrochloride Structure: 1-[(3,4-Dimethoxyphenethyl)amino]-3-(m-tolyloxy)propan-2-ol hydrochloride. Activity: Cardioselective β1-blocker with vasodilatory effects .

Data Table: Comparative Overview

Compound Name	Key Structural Features	Pharmacological Activity	Applications	Reference
1-[(4-Methylcyclohexyl)amino]propan-2-ol	4-Methylcyclohexylamino, propan-2-ol	Undefined (discontinued)	Synthetic intermediate
1-(1H-Indol-4-yloxy)-3-{[2-(2-methoxyphenoxy)ethyl]amino}propan-2-ol	Indole, methoxyphenoxyethyl	α1-Adrenolytic, antiarrhythmic	Cardiovascular research
1-(3′,4′-Dihydroxyphenyl)-3-(4″-methoxyphenyl)-propane	Diarylpropane	Anti-inflammatory (NO inhibition)	Inflammation studies
TOTAPOL	TEMPO-linked biradical	DNP enhancement (NMR)	Structural biology
Nadolol	Naphthyloxy, tert-butylamino	β-Adrenergic blockade	Hypertension treatment

Research Implications and Gaps

• The discontinued status of 1-[(4-Methylcyclohexyl)amino]propan-2-ol highlights a need for renewed interest in its synthetic optimization and pharmacological profiling.

Biological Activity

1-[(4-Methylcyclohexyl)amino]propan-2-ol, also known by its CAS number 854667-16-6, is an organic compound notable for its unique structural features that include an amino group and a hydroxyl group attached to a propanol backbone. This compound has garnered attention for its potential biological activities, making it a subject of ongoing research in medicinal chemistry and pharmacology.

Chemical Structure and Properties

The molecular formula of 1-[(4-Methylcyclohexyl)amino]propan-2-ol is C10H21NO. Its structure is characterized by the presence of a cyclohexyl ring, which influences its physical and chemical properties. The compound serves as a versatile building block in organic synthesis, facilitating the formation of various derivatives that can exhibit distinct biological activities.

Structural Features

Feature	Description
Molecular Formula	C10H21NO
Functional Groups	Amino group, Hydroxyl group
Structural Characteristics	Contains a cyclohexyl ring

Preliminary studies suggest that 1-[(4-Methylcyclohexyl)amino]propan-2-ol may modulate enzyme activity or receptor function. Research indicates potential interactions with various biological targets, although comprehensive studies are necessary to elucidate its mechanisms of action fully. Notably, the compound's ability to influence cellular processes could make it a candidate for therapeutic applications.

Pharmacological Potential

Research has indicated that compounds structurally similar to 1-[(4-Methylcyclohexyl)amino]propan-2-ol may exhibit diverse pharmacological effects. For instance, it may function as an inhibitor of specific enzymes or receptors involved in disease pathways. Understanding these interactions is crucial for assessing the therapeutic potential of this compound.

Case Study 1: Enzyme Modulation

In a study examining the inhibition of lysosomal phospholipase A2, researchers found that certain compounds with structural similarities to 1-[(4-Methylcyclohexyl)amino]propan-2-ol could predict drug-induced phospholipidosis. This suggests that the compound may play a role in modulating lipid metabolism within cells .

Case Study 2: Receptor Interaction

Another investigation focused on the interaction of various compounds with adrenergic receptors. The findings indicated that modifications to the structure of similar compounds could enhance selectivity for specific receptor subtypes, highlighting the importance of structural features in determining biological activity .

Comparative Analysis with Similar Compounds

To better understand the unique biological activity of 1-[(4-Methylcyclohexyl)amino]propan-2-ol, it is useful to compare it with other structurally related compounds.

Compound Name	Structural Features	Unique Characteristics
1-Amino-2-methylpropan-2-ol	Lacks cyclohexyl ring	Different reactivity due to absence of bulky group
2-Methyl-1-[(3-methylcyclohexyl)amino]propan-2-ol	Contains a different cyclohexyl config	Variations in biological activity and chemical behavior
Betaxolol	Beta-blocker	Antihypertensive effects through β1-receptor blockade